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Compound of Interest

Compound Name: Tips-tap

Cat. No.: B14037076

In the dynamic environment of research and drug development, the precise identification and
safe handling of all laboratory materials are paramount. The term "Tips-tap" can refer to at
least two distinct substances used in scientific and technical fields. To ensure operational safety
and integrity, it is crucial to first correctly identify the specific agent in use. This guide provides
essential safety and logistical information for two possibilities: TIP TAP AEROSOL, a
metalworking lubricant, and TIPS-TAP, an organic semiconductor material.

Possibility 1: TIP TAP AEROSOL (Cutting Oil)

TIP TAP AEROSOL is a lubricant used for various forms of metalworking, such as drilling,
sawing, and milling.[1] It is classified as an extremely flammable aerosol and a pressurized
container that may burst if heated.[2]

Essential Safety & Handling Information

Proper handling of TIP TAP AEROSOL is critical to prevent accidents. Always consult the
Safety Data Sheet (SDS) before use.[1] Key safety measures include keeping the aerosol
away from heat, sparks, open flames, and hot surfaces.[3] The container should not be pierced
or burned, even after use, and must be protected from sunlight and temperatures exceeding
50°C (122°F).[3]

Personal Protective Equipment (PPE):
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A risk assessment should guide the selection of PPE. The following table summarizes the
recommended PPE for handling TIP TAP AEROSOL.

Protection Type Required PPE Standard Notes

Required when
) Full face mask with concentrations in the
Respiratory ] - ]
filter type A air exceed the

exposure limit.

Nitrile rubber gloves
with a minimum
Protective gloves thickness of 0.35 mm
Hand ) ) EN 374
against chemicals and a breakthrough
time of >480 minutes

are recommended.

To prevent splashes
Eye Protective goggles EN 166 and spray from
contacting the eyes.

Recommended to
Body Protective clothing EN 14605/ EN 13034  protect skin from
contact.

Operational & Disposal Plan

Step-by-Step Handling Protocol:

o Preparation: Ensure the work area is well-ventilated and free of ignition sources. Have a spill
kit with absorbent material readily available.

o Application: When sawing metal, spray along the cutting edge. For drilling, spray directly
onto the position being drilled.[1]

o Post-Application: After use, ensure the cap is securely placed on the aerosol can.

o Storage: Store in a cool, dry, well-ventilated area, away from direct sunlight and heat
sources.[3] The storage temperature should not exceed 50°C.
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Disposal Plan: Aerosol cans, even when seemingly empty, can contain residual product and
propellant, posing a risk of explosion or fire if not disposed of correctly.[4]

o Ensure Empty: Before disposal, ensure the can is completely empty by pressing the nozzle
until no more product or propellant is released. This should be done in a well-ventilated area,
away from ignition sources.[5]

» Partially Full Cans: If the can is not empty and cannot be used, it should be treated as
hazardous waste and taken to a designated household hazardous waste facility.[4][6]

o Disposal of Empty Cans: Once completely empty, the aerosol can may be disposed of as
scrap metal or recycled, according to local regulations.[4][6] Do not puncture or incinerate
the can.[3] Specialized aerosol can disposal systems that safely puncture and drain cans are
available.[4][7]

Possibility 2: TIPS-TAP (Organic Semiconductor)

TIPS-TAP is the abbreviated name for 6,13-Bis(triisopropylsilylethynyl)-5,7,12,14-
tetraazapentacene, an n-type organic semiconductor material used in electronics research.
Unlike the aerosol, this is a solid chemical compound that requires careful handling in a
laboratory setting due to its potential reactivity and the hazards associated with fine powders.
Some related compounds are known to be air-unstable.[8]

Essential Safety & Handling Information

Handling of specialized organic materials like TIPS-TAP requires adherence to strict laboratory
protocols to prevent exposure and contamination. Work should be conducted in a controlled
environment, such as a fume hood or glovebox.

Personal Protective Equipment (PPE):

The following table outlines the general PPE recommendations for handling air-sensitive and
potentially hazardous solid organic compounds.
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Protection Type Required PPE Standard Notes

Use if there is a risk of

) NIOSH-approved inhaling dust particles,
Respiratory ) - ] ]
respirator especially outside of a
fume hood.

) ) Nitrile or other
Chemically-resistant )
Hand - appropriate gloves to
gloves )
prevent skin contact.

] Essential to protect
Chemical safety OSHA 29 CFR
Eye ) eyes from dust
goggles or face shield  1910.133 or EN166 )
particles.

To protect skin and

Body Laboratory coat - )
clothing.

Operational & Disposal Plan

General Experimental Protocol for Handling:

o Preparation: Work should be performed within a fume hood or glovebox to minimize
inhalation exposure and, if the material is air-sensitive, to prevent degradation.[9]

o Handling: Use appropriate tools (spatulas, etc.) to handle the solid material. Avoid generating
dust.[10] After handling, thoroughly wash hands and any exposed skin.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible substances.[10]

o Spills: In case of a spill, sweep or vacuum the material into a suitable disposal container.
Avoid creating dust.[10] Ensure adequate ventilation.

Disposal Plan:

» Waste Collection: Collect all waste material, including contaminated consumables (e.g.,
gloves, wipes), in a clearly labeled, sealed container.
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e Labeling: The waste container must be labeled as hazardous waste, clearly indicating the

contents.

o Disposal: Dispose of the hazardous waste through an approved institutional or commercial
waste disposal service, following all local, state, and federal regulations.

Visualizing the Handling Workflow

To further clarify the procedural steps for handling these materials, the following diagrams

illustrate the logical workflow from preparation to disposal.
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Workflow for Handling TIP TAP AEROSOL

Preparation
- Assess Risks
- Don PPE
- Ensure Ventilation
- Remove Ignition Sources

y

Use
- Apply as Directed
(e.g., spray on cutting edge)

:

Storage
- Store <50°C
- Cool, Dry, Ventilated Area
- Away from Sunlight/Heat

:

Disposal Preparation
- Ensure Can is Completely Empty
(in ventilated area)

:

Disposal
- Recycle as Scrap Metal
OR
- Treat as Hazardous Waste if Not Empty
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Workflow for Handling TIPS-TAP Semiconductor

Preparation
- Don PPE
- Prepare Fume Hood/Glovebox

y

Handling
- Weigh/Transfer Material
- Avoid Dust Generation

i

Storage
- Tightly Sealed Container
- Cool, Dry, Ventilated Area

Decontamination
- Clean Work Area & Equipment

'

Waste Disposal
- Collect in Labeled Container
- Dispose via Approved Service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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